Cas no 33692-81-8 (6-chloro-3,8-dinitrophenanthridine)

6-chloro-3,8-dinitrophenanthridine structure
33692-81-8 structure
Product Name:6-chloro-3,8-dinitrophenanthridine
CAS No:33692-81-8
MF:C13H6ClN3O4
MW:303.657441616058
CID:918287
PubChem ID:283703
Update Time:2025-04-19

6-chloro-3,8-dinitrophenanthridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-3,8-dinitrophenanthridine
    • 3.8-Dinitro-6-chlor-phenanthridin
    • 6-Chlor-3,8-dinitro-phenanthridin
    • 6-chloro-3,8-dinitro-phenanthridine
    • AC1Q20NP
    • AG-J-45145
    • AR-1H1292
    • CTK4H1079
    • NSC138753
    • DS-005871
    • 33692-81-8
    • SCHEMBL10815968
    • NSC-138753
    • DTXSID70300761
    • Inchi: 1S/C13H6ClN3O4/c14-13-11-5-7(16(18)19)1-3-9(11)10-4-2-8(17(20)21)6-12(10)15-13/h1-6H
    • InChI Key: QDKHMKWDHJRERG-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C=CC2=C2C=CC(=CC2=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 303.00478
  • Monoisotopic Mass: 303.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.628
  • Boiling Point: 544.7°C at 760 mmHg
  • Flash Point: 283.2°C
  • Refractive Index: 1.776
  • PSA: 99.17
  • LogP: 4.90420
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